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Compound of Interest

Compound Name:
5-(4-Benzylpiperazino)-2-

nitroaniline

Cat. No.: B1303664 Get Quote

Essential Safety and Handling Guide for 5-(4-
Benzylpiperazino)-2-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate safety and logistical information for handling 5-(4-
Benzylpiperazino)-2-nitroaniline (CAS No. 23470-43-1). The following guidance is based on

best practices for handling similar chemical compounds. However, it is imperative to obtain and

review the official Safety Data Sheet (SDS) from your supplier for this specific compound

before any handling, use, or disposal. The information herein should be used as a

supplementary resource and not a replacement for the manufacturer's SDS.

Immediate Safety and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet for 5-(4-Benzylpiperazino)-2-nitroaniline was not publicly

available, data from analogous nitroaniline compounds suggest a high degree of hazard. The

following PPE is recommended as a minimum precaution.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against dust particles

and potential splashes.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

absorption.

Respiratory Protection
NIOSH-approved respirator for

dusts.

Prevents inhalation of

potentially toxic dust.[1][2]

Body Protection
Laboratory coat or chemical-

resistant suit.

Protects skin from

contamination.

Operational Plan: Step-by-Step Handling Procedure
All operations involving this compound should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Preparation:

Ensure the work area is clean and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.

Don all required PPE as outlined in Table 1.

Handling:

Handle the compound as a solid to minimize dust generation.

Use appropriate tools (e.g., spatulas, weighing paper) for transferring the substance.

Avoid creating dust clouds. If dust is generated, ensure it is contained within the fume

hood.

Keep the container tightly closed when not in use.

Post-Handling:
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Thoroughly clean the work area and any equipment used.

Wash hands and any exposed skin immediately after handling.

Remove and properly dispose of or decontaminate PPE.

Disposal Plan
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection:

Collect all waste material, including contaminated PPE and cleaning materials, in a

designated and clearly labeled hazardous waste container.

Waste Disposal:

Do not dispose of this chemical down the drain or in general waste.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company for proper disposal procedures.

Physical and Chemical Properties
The following data has been compiled from available sources for 5-(4-Benzylpiperazino)-2-
nitroaniline.

Table 2: Physical and Chemical Properties

Property Value Source

CAS Number 23470-43-1 [3]

Molecular Formula C17H20N4O2 [3]

Molecular Weight 312.37 g/mol [3]

Storage Room temperature [3]
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Experimental Workflow
The following diagram outlines a general workflow for the safe handling of a hazardous

chemical powder like 5-(4-Benzylpiperazino)-2-nitroaniline.
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General Workflow for Handling Hazardous Chemical Powders
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Caption: General workflow for handling hazardous chemical powders.
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Disclaimer: The information provided is for guidance purposes only and is based on data for

analogous compounds. The official Safety Data Sheet (SDS) for 5-(4-Benzylpiperazino)-2-
nitroaniline (CAS 23470-43-1) must be obtained from the supplier and followed for all safety

and handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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